Cas no 22133-93-3 (2,6-Dibromo-4-chlorophenyl Isothiocyanate)

• Product Name: 2,6-Dibromo-4-chlorophenyl Isothiocyanate
• CAS No: 22133-93-3
• MF: C₇H₂Br₂ClNS
• MW: 327.423477649689
• CID: 6326772
• PubChem ID: 130484000
• Update Time: 2026-03-11

2,6-Dibromo-4-chlorophenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 22133-93-3
• 2,6-Dibromo-4-chlorophenyl Isothiocyanate
• 1,3-Dibromo-5-chloro-2-isothiocyanatobenzene
• SY329183

• Inchi： 1S/C7H2Br2ClNS/c8-5-1-4(10)2-6(9)7(5)11-3-12/h1-2H
• InChI Key： VNCBICBVTVXPAQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1N=C=S)Br)Cl

Computed Properties

• Exact Mass: 326.79427g/mol
• Monoisotopic Mass: 324.79632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 44.4Ų